Cas no 1805516-03-3 (3-Amino-6-bromo-2-(trifluoromethoxy)benzamide)

• Product Name: 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide
• CAS No: 1805516-03-3
• MF: C₈H₆BrF₃N₂O₂
• MW: 299.044651508331
• CID: 4791336
• Update Time: 2025-06-12

3-Amino-6-bromo-2-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide

• Inchi： 1S/C8H6BrF3N2O2/c9-3-1-2-4(13)6(5(3)7(14)15)16-8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： WYODXSMDVDLCOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(N)=O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2
• Topological Polar Surface Area: 78.3

Additional information on 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide

Research Briefing on 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide (CAS: 1805516-03-3)

3-Amino-6-bromo-2-(trifluoromethoxy)benzamide (CAS: 1805516-03-3) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and bromo substituents, serves as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in targeting various disease pathways, particularly in oncology and neurology.

The compound's structural features, including the electron-withdrawing trifluoromethoxy group and the reactive bromo substituent, make it a versatile scaffold for further chemical modifications. Researchers have utilized 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide to develop inhibitors of specific enzymes and receptors implicated in cancer progression and neurodegenerative disorders. Its role in modulating protein-protein interactions and enzyme activity has been a focal point of recent investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide in inhibiting the activity of kinase enzymes involved in tumor growth. The study highlighted the compound's ability to selectively bind to the ATP-binding site of these kinases, thereby disrupting their signaling pathways. This finding underscores its potential as a lead compound for the development of next-generation kinase inhibitors.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the neuroprotective properties of 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide derivatives. The study revealed that these compounds could attenuate oxidative stress and reduce neuronal apoptosis in in vitro models of Parkinson's disease. The researchers attributed these effects to the compound's ability to scavenge reactive oxygen species and modulate mitochondrial function.

The synthesis and characterization of 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide have also been refined in recent years. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure high purity and accurate structural elucidation. These advancements have facilitated the compound's broader application in preclinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide derivatives. Future research directions may include structural optimization to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Amino-6-bromo-2-(trifluoromethoxy)benzamide represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and synthetic versatility make it a valuable tool in drug discovery. Continued research into its mechanisms of action and therapeutic potential will likely yield significant advancements in the treatment of complex diseases.